Cas no 1806828-87-4 (Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate)

Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate is a versatile pyridine derivative with a unique structural framework, featuring both amino and difluoromethyl functional groups. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The presence of the difluoromethyl group enhances metabolic stability and lipophilicity, while the amino and aminomethyl substituents offer reactive sites for further derivatization. Its ester functionality allows for straightforward modifications, making it useful in medicinal chemistry for lead optimization. The compound’s well-defined reactivity and stability under standard conditions make it a practical choice for researchers seeking to explore novel heterocyclic scaffolds.
Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate structure
1806828-87-4 structure
Product Name:Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate
CAS No:1806828-87-4
MF:C10H13F2N3O2
MW:245.225929021835
CID:4857540
Update Time:2025-06-13

Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate
    • Inchi: 1S/C10H13F2N3O2/c1-17-7(16)2-5-4-15-10(14)6(3-13)8(5)9(11)12/h4,9H,2-3,13H2,1H3,(H2,14,15)
    • InChI Key: YJMOUHYJIBTDAU-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CN=C(C=1CN)N)CC(=O)OC)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 266
  • XLogP3: 0.3
  • Topological Polar Surface Area: 91.2

Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029064328-250mg
Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate
1806828-87-4 97%
250mg
$998.40 2022-03-31
Alichem
A029064328-500mg
Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate
1806828-87-4 97%
500mg
$1,678.90 2022-03-31
Alichem
A029064328-1g
Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate
1806828-87-4 97%
1g
$3,009.80 2022-03-31

Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate Related Literature

Additional information on Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate

Comprehensive Overview of Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate (CAS No. 1806828-87-4)

Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate (CAS No. 1806828-87-4) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and aminomethyl functional groups, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

The structural complexity of Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate makes it a valuable intermediate in organic synthesis. Its pyridine core, combined with amino and ester functionalities, allows for diverse chemical modifications, enabling the creation of novel compounds with tailored properties. Recent studies highlight its utility in designing fluorinated pharmaceuticals, a trending topic in medicinal chemistry due to the enhanced metabolic stability and bioavailability imparted by fluorine atoms.

In the context of green chemistry and sustainable synthesis, CAS No. 1806828-87-4 has been investigated for its compatibility with eco-friendly reaction conditions. Researchers are optimizing protocols to minimize waste and energy consumption during its production, aligning with global efforts to reduce the environmental footprint of chemical manufacturing. This aligns with the growing demand for sustainable intermediates in the pharmaceutical industry.

The compound’s difluoromethyl group is particularly noteworthy, as fluorinated compounds are a hot topic in drug design. Fluorination often improves a molecule’s lipophilicity, membrane permeability, and resistance to oxidative degradation. These attributes make Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate a promising candidate for probing structure-activity relationships (SAR) in medicinal chemistry projects. Its potential applications extend to central nervous system (CNS) therapeutics, where fluorinated analogs are frequently explored.

From a synthetic perspective, the ester moiety in this compound offers flexibility for further derivatization. Chemists can hydrolyze it to the corresponding carboxylic acid or reduce it to an alcohol, expanding the scope of downstream applications. This adaptability is crucial for high-throughput screening (HTS) campaigns, where rapid diversification of chemical libraries is essential for identifying lead compounds.

In agrochemical research, pyridine-based compounds like CAS No. 1806828-87-4 are explored for their herbicidal and insecticidal properties. The difluoromethyl group’s ability to modulate biological activity makes it a key feature in designing next-generation crop protection agents. This resonates with the increasing focus on precision agriculture and the need for environmentally benign pest control solutions.

Analytical characterization of Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and confirm structural integrity, which are critical for reproducible research outcomes. The compound’s stability under various storage conditions is also a subject of investigation, as it impacts its shelf life and handling protocols.

As the scientific community continues to explore fluorinated building blocks, CAS No. 1806828-87-4 stands out as a multifaceted tool for innovation. Its integration into combinatorial chemistry workflows and fragment-based drug discovery (FBDD) underscores its relevance in modern research. With the rise of AI-driven molecular design, this compound’s data-rich profile could contribute to training predictive models for de novo synthesis planning.

In summary, Methyl 2-amino-3-(aminomethyl)-4-(difluoromethyl)pyridine-5-acetate (CAS No. 1806828-87-4) exemplifies the intersection of synthetic chemistry and applied science. Its structural features and functional group diversity position it as a valuable asset for researchers tackling challenges in drug development, agrochemical innovation, and sustainable chemistry. As interest in fluorinated compounds and heterocyclic scaffolds grows, this compound is poised to play a pivotal role in advancing scientific discovery.

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